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Cat. No.: B15568934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FPR-A14 is a potent, small-molecule agonist of the Formyl Peptide Receptor (FPR), a G

protein-coupled receptor (GPCR) primarily expressed on phagocytic leukocytes, such as

neutrophils. FPRs play a crucial role in the innate immune response by recognizing N-formyl

peptides derived from bacteria or damaged mitochondria, initiating inflammatory responses like

chemotaxis, degranulation, and the production of reactive oxygen species (ROS). The

discovery of synthetic agonists like FPR-A14 through high-throughput screening (HTS)

provides powerful tools for studying FPR signaling and for the development of novel

therapeutics targeting inflammatory and immune-related diseases.

This document details the application of FPR-A14 in HTS, providing protocols for key functional

assays and highlighting its utility as a reference compound for identifying novel FPR

modulators.

Data Presentation
FPR-A14 was identified in a high-throughput screen for activators of neutrophil ROS production

and was subsequently characterized in secondary functional assays.[1] Its potency as an FPR

agonist is demonstrated by its effective concentration (EC₅₀) values in key neutrophil functions.
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Parameter FPR-A14 (Compound 14) Reference

Neutrophil Chemotaxis (EC₅₀) 42 nM [1]

Ca²⁺ Mobilization (EC₅₀) 630 nM [1]

Signaling Pathway and HTS Workflow
Activation of FPR by an agonist like FPR-A14 initiates a well-defined signaling cascade,

making it amenable to various HTS assay formats. The typical workflow for discovering such an

agonist involves a multi-stage screening process.

Formyl Peptide Receptor (FPR) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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